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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential guidance on
the personal protective equipment (PPE) required for handling BMS-919373, a selective IKur
current blocker, along with operational and disposal plans to facilitate a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling BMS-919373, appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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Personal Protective o
Body Part . Specifications and Usage
Equipment

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
) ) before use. Dispose of

Hands Chemical-resistant gloves ]
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.

Goggles are required for
protection against splashes. If
Eyes Safety glasses with side there is a significant splash
shields or goggles hazard, a face shield should
be worn in addition to safety

glasses or goggles.

A full-length, long-sleeved

laboratory coat should be worn
Body Laboratory coat ) )

to protect skin and clothing

from potential contamination.

Work with BMS-919373 should

be conducted in a well-

ventilated area, preferably

) within a chemical fume hood.
Respiratory Fume t_]OOd or frespiratory [1] If a fume hood is not
protection available or ventilation is
inadequate, a NIOSH-
approved respirator may be

necessary.[1]

Operational Plan: Handling BMS-919373

A systematic approach to handling BMS-919373 will minimize risks and ensure the integrity of
the research.
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» Preparation: Before handling the compound, ensure that the work area is clean and
uncluttered. Verify that all necessary PPE is available and in good condition. Locate the
nearest safety shower and eyewash station.

e Weighing and Aliquoting:

o Perform all weighing and aliquoting of solid BMS-919373 within a chemical fume hood to
prevent inhalation of dust particles.[1]

o Use appropriate tools (e.g., spatulas, weighing paper) and handle them carefully to avoid
generating dust.

 Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.

o Storage: BMS-919373 should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.

o Documentation: Maintain a detailed record of the amount of compound used, the date, and
the purpose of the experiment.

Disposal Plan

Proper disposal of BMS-919373 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All disposable materials that have come into contact with BMS-919373,
including gloves, weighing paper, and pipette tips, should be collected in a designated
hazardous waste container.

o Chemical Waste: Unused BMS-919373 and solutions containing the compound should be
disposed of as chemical waste in accordance with local, state, and federal regulations. Do
not pour chemical waste down the drain.[1]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed containers can then be disposed of as non-
hazardous waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1192345?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/11373
https://www.benchchem.com/product/b1192345?utm_src=pdf-body
https://www.benchchem.com/product/b1192345?utm_src=pdf-body
https://www.benchchem.com/product/b1192345?utm_src=pdf-body
https://www.benchchem.com/product/b1192345?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/11373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualizing the Workflow

The following diagram illustrates the standard operational workflow for safely handling a
chemical compound like BMS-919373 in a laboratory setting.
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Weighing & Aliquoting
(in Fume Hood)
- Handle solids carefully

Dissolving
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- Collect contaminated disposables
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:

Container Disposal
- Triple-rinse empty containers

Click to download full resolution via product page

Standard Laboratory Workflow for Chemical Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BMS-919373]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192345#personal-protective-equipment-for-
handling-bms-919373]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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